Cas no 1806972-43-9 (3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol)

• Product Name: 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol
• CAS No: 1806972-43-9
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 4888713
• Update Time: 2025-08-05

3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol

• Inchi： 1S/C7H6F2N2O4/c8-7(9)6-3(2-12)10-5(13)1-4(6)11(14)15/h1,7,12H,2H2,(H,10,13)
• InChI Key： PGEYNUJCSWZRHG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(NC=1CO)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: -1
• Topological Polar Surface Area: 95.2

Additional information on 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol

Introduction to 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol (CAS No. 1806972-43-9)

3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol, identified by the CAS number 1806972-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nitropyridine class, a subgroup of heterocyclic aromatic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a difluoromethyl group, a hydroxy moiety, and a nitro substituent on a pyridine backbone, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The difluoromethyl group is a key structural element that enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in determining its pharmacokinetic profile. Additionally, the hydroxy group introduces polarity and potential hydrogen bonding capabilities, influencing interactions with biological targets. The nitro group, while traditionally associated with toxicity in some contexts, plays a crucial role in modulating electronic properties and can serve as a handle for further chemical modifications. These features collectively make 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol a promising candidate for exploring novel pharmacological pathways.

In recent years, there has been growing interest in nitropyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that nitropyridines can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol suggests potential applications in targeting enzymes and receptors involved in disease pathways. For instance, the electron-withdrawing nature of the nitro group can facilitate interactions with electron-rich biological targets, while the difluoromethyl group may enhance binding affinity through steric and electronic effects.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. Molecular docking studies have been employed to investigate how 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol interacts with potential therapeutic targets. These simulations have highlighted its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Furthermore, the compound’s ability to cross the blood-brain barrier has been explored, suggesting its utility in treating central nervous system disorders. Such findings underscore the importance of this molecule in ongoing drug discovery efforts.

The synthesis of 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol presents unique challenges due to the sensitivity of its functional groups. However, modern synthetic methodologies have improved efficiency and yield in producing this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in constructing the pyridine core structure. Additionally, protecting group strategies have been employed to ensure regioselective functionalization without compromising other reactive sites. These advancements have made it feasible to produce sufficient quantities for both preclinical studies and industrial applications.

Preclinical studies have begun to unravel the pharmacological profile of 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol. In vitro assays have shown promising activity against several cancer cell lines, suggesting its potential as an anticancer agent. Mechanistic studies indicate that it may exert its effects by inhibiting key signaling pathways involved in tumor growth and metastasis. Moreover, preliminary toxicology assessments have indicated moderate solubility and acceptable toxicity profiles at therapeutic doses, raising optimism for further clinical development.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into molecules often enhances their bioavailability and binding affinity. In the case of 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol, the difluoromethyl group is expected to improve metabolic stability by resisting oxidative degradation. This property is particularly valuable in extending the half-life of drugs once administered to patients. Furthermore, fluorine atoms can influence drug-receptor interactions by altering electronic distributions, leading to more potent and selective pharmacological effects.

Future directions for research on 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol include exploring its derivatives to optimize efficacy and safety profiles. Structural modifications such as replacing or relocating functional groups may yield analogs with enhanced biological activity or reduced side effects. Additionally, investigating its mode of action at a molecular level will provide insights into its therapeutic potential and guide rational drug design strategies.

The integration of artificial intelligence (AI) tools into drug discovery has accelerated the identification of promising candidates like 3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol. AI-driven platforms can predict biological activity based on structural features alone, significantly reducing the time required for hit identification. Machine learning models trained on large datasets have been particularly effective in identifying novel scaffolds with therapeutic potential. As these technologies continue to evolve, they will play an increasingly critical role in optimizing compounds like this one for clinical use.

In conclusion,3-(Difluoromethyl)-6-hydroxy-4-nitropyridine-2-methanol (CAS No. 1806972-43-9) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of functional groups positions it as a versatile scaffold for exploring new pharmacological pathways across multiple disease areas. With ongoing research aimed at optimizing its synthesis and evaluating its clinical potential, this compound holds promise as a future therapeutic agent, contributing significantly to advancements in pharmaceutical chemistry.